Cas no 180485-58-9 (9-[(N-Decanoyl-5-oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]-9-octylicosane)

• Product Name: 9-[(N-Decanoyl-5-oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]-9-octylicosane
• CAS No: 180485-58-9
• MF: C₄₃H₈₂NO₅
• MW: 693.114894390106
• CID: 2783240
• Update Time: 2023-08-07

9-[(N-Decanoyl-5-oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]-9-octylicosane Chemical and Physical Properties

Names and Identifiers

• 9-[(N-Decanoyl-5-oxidanidyl-5-oxidanylidene-L-norvalyl)oxy]-9-octylicosane

• Inchi： 1S/C43H83NO5/c1-5-9-13-17-21-22-24-28-32-38-43(36-30-26-19-15-11-7-3,37-31-27-20-16-12-8-4)49-42(48)39(34-35-41(46)47)44-40(45)33-29-25-23-18-14-10-6-2/h39H,5-38H2,1-4H3,(H,44,45)(H,46,47)/p-1/t39-/m0/s1
• InChI Key： MZFQAAFWWBYONJ-KDXMTYKHSA-M
• SMILES： O(C([C@H](CCC(=O)[O-])NC(CCCCCCCCC)=O)=O)C(CCCCCCCC)(CCCCCCCC)CCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 49
• Rotatable Bond Count: 38
• Complexity: 748
• XLogP3: 17.5
• Topological Polar Surface Area: 95.5